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Compound of Interest

Compound Name:
5-(Dimethylamino)-1-naphthoic

acid

CAS No.: 86042-10-6

Cat. No.: B11886886

Get Quote

Executive Summary
5-(Dimethylamino)-1-naphthoic acid (often abbreviated as 5-DANA or DANCA) is a critical

solvatochromic fluorophore and a bifunctional building block. Unlike its sulfonyl-chloride analog

(Dansyl chloride), 5-DANA possesses an amphoteric nature due to the coexistence of a basic

dimethylamino group and an acidic carboxyl moiety on the naphthalene scaffold.

This guide provides a definitive analysis of its mass spectrometric behavior. We compare its

fragmentation patterns across Positive Electrospray Ionization (ESI+), Negative Electrospray

Ionization (ESI-), and Electron Impact (EI). This multi-mode comparison is essential for

researchers utilizing 5-DANA as a metabolic probe or FRET acceptor, where correct structural

validation is non-negotiable.

Part 1: The Analyte & Structural Context
Before interpreting spectra, we must define the structural constraints that dictate fragmentation.
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Feature Specification

IUPAC Name 5-(Dimethylamino)naphthalene-1-carboxylic acid

Formula

Exact Mass (Monoisotopic) 215.0946 Da

Key Structural Interaction

Peri-Interaction: The 1-carboxyl and 5-

dimethylamino groups are spatially proximate

(peri-positions). This steric crowding facilitates

unique intramolecular hydrogen bonding and

fragmentation pathways not seen in 1,4- or 2,6-

isomers.

Comparative Overview: 5-DANA vs. Alternatives
Researchers often confuse 5-DANA with Dansyl Chloride. The MS distinction is critical:

Feature 5-DANA (This Guide)
Dansyl Chloride

(Alternative)

Precursor Ion (ESI+) (hydrolyzed form often seen)

Key Neutral Loss (44 Da) (64 Da)

Ionization Preference
Amphoteric (Works in ESI+

and ESI-)
ESI+ (Strong preference)

Application
pH-sensitive probing,

carboxylic acid conjugation

Amine labeling (Sulfonamide

formation)

Part 2: Fragmentation Analysis by Ionization Mode
Scenario A: ESI(+) – Amine-Driven Fragmentation
In positive mode, the dimethylamino nitrogen is the site of protonation. The fragmentation is

dominated by the stability of the naphthalene ring and the sequential degradation of the

substituents.
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Primary Transition:

Precursor:

Mechanism: The protonated molecule undergoes rapid decarboxylation. This is facilitated by

the electron-donating nature of the amine, which stabilizes the resulting carbocation/radical

hybrid.

DOT Diagram: ESI(+) Pathway
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Caption: Figure 1. ESI(+) fragmentation pathway showing the characteristic decarboxylation

followed by amine degradation.

Scenario B: ESI(-) – Carboxyl-Driven Fragmentation
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In negative mode, the carboxylic acid is deprotonated. This mode is often cleaner for 5-DANA

but yields fewer structural fragments compared to ESI(+).

Primary Transition:

Precursor:

Mechanism: Simple decarboxylation to form the 5-dimethylaminonaphthalen-1-ide anion.

Scenario C: Electron Impact (EI) – The "Fingerprint"
EI (70 eV) produces a radical cation (

). This is distinct from ESI because it induces "hard" fragmentation, often showing the loss of
the hydroxyl group from the carboxylic acid.

m/z (EI) Identity
Relative
Abundance (Est.)
[1]

Mechanistic Origin

215 80-90%
Molecular Ion (Stable

aromatic system)

198 40% -cleavage of Carboxyl

group

170 100% (Base Peak)
Loss of carboxyl

radical

155 30%
Demethylation of the

base peak

Part 3: Detailed Mechanistic Pathways
The "Peri-Effect" Decarboxylation
The most diagnostic feature of 5-DANA is the facile loss of

.
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Observation: In ESI(+), the peak at m/z 172 is often more intense than the parent ion if the

cone voltage is too high.

Causality: The 1,5-substitution places the electron-rich dimethylamino group in a position to

stabilize the charge generated after

leaves. This is a "through-space" electronic stabilization unique to the naphthalene scaffold
[1].

Amine Degradation (The "Satellite" Peaks)
Following the loss of

, the remaining fragment (equivalent to dimethylaminonaphthalene, m/z 172) degrades via alkyl
losses.

Step 1: Loss of methyl radical (

, 15 Da)

m/z 157.

Step 2: Loss of hydrogen (

) or secondary methyl

m/z 155/142.

Note: Unlike aliphatic amines, the aromatic ring prevents the "McLafferty Rearrangement"

typically seen in long-chain amines. Instead, we see

-cleavage relative to the nitrogen.

DOT Diagram: Competitive Pathways
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Interpretation Note
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(m/z 215/216)
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(-COOH / -CO2)Dominant

Path B: Amine Loss
(-CH3)

Minor

m/z 170/171
(Naphthyl-amine core)

m/z 200
(Minor: Methyl loss only)

-COOH

Acid loss is kinetically favored
over amine fragmentation.

Click to download full resolution via product page

Caption: Figure 2. Competitive fragmentation logic. Path A (Acid loss) is the thermodynamically

favored route.

Part 4: Validated Experimental Protocol
To reproduce these results, use the following "Direct Infusion" protocol. This avoids

chromatographic interference and allows for sustained signal averaging.

Materials
Analyte: 5-(Dimethylamino)-1-naphthoic acid (>98% purity).

Solvent A: Methanol (LC-MS Grade).

Solvent B: 0.1% Formic Acid in Water (for ESI+).[2]

Solvent C: 10mM Ammonium Acetate (for ESI-).

Step-by-Step Workflow
Stock Preparation: Dissolve 1 mg of 5-DANA in 1 mL Methanol to create a 1 mg/mL stock.

Working Solution (ESI+): Dilute stock 1:100 into 50:50 Methanol:Water + 0.1% Formic Acid.

Final conc: ~10 µg/mL.

Why Formic Acid? It ensures full protonation of the amine (
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) for maximum sensitivity [2].

Instrument Parameters (Triple Quadrupole / Q-TOF):

Flow Rate: 10 µL/min (Infusion).

Capillary Voltage: 3.5 kV.

Cone Voltage: Start low (20V) to preserve the parent ion. Increase to 50V to induce "In-

Source CID" and observe the m/z 172 fragment without a collision cell.

Collision Energy (CE): Ramp from 10 eV to 40 eV.

15 eV: Parent ion dominates.

25 eV: 50/50 mix of Parent and m/z 172.

35+ eV: Appearance of m/z 157 and lower ring fragments.

Troubleshooting Self-Check
Problem: Only seeing m/z 172, no parent m/z 216.

Cause: Source temperature too high (>400°C) or Cone Voltage too high (>40V). Thermal

decarboxylation is occurring before ionization.

Fix: Lower source temp to 250°C.

Problem: Weak signal in ESI(+).

Cause: pH is too high. The amine is not protonated.

Fix: Add 0.1% Formic acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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